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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

Cat. No.: B073498 Get Quote

CAS Number: 1189-93-1

This technical guide provides a comprehensive overview of 1,1,3,3,5,5-
hexamethyltrisiloxane, a versatile organosilicon compound. The information is tailored for

researchers, scientists, and drug development professionals, with a focus on its chemical

properties, synthesis, reactions, and potential applications.

Chemical and Physical Properties
1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane with the chemical formula C6H20O2Si3.

[1][2] It is characterized by a backbone of three silicon atoms linked by two oxygen atoms, with

methyl groups attached to each silicon atom.[3] This structure imparts properties such as low

surface tension, high thermal stability, and hydrophobicity.[3] It is a colorless, odorless liquid

with low viscosity and high volatility.[3]

Table 1: Physicochemical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane
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Property Value Reference(s)

CAS Number 1189-93-1 [1][4]

Molecular Formula C6H20O2Si3 [1][2]

Molecular Weight 208.48 g/mol [1][2]

Appearance Colorless, clear liquid [3]

Melting Point -67 °C [1]

Boiling Point 128 °C [1][5]

Density 0.82-0.83 g/mL at 25 °C [1][5]

Refractive Index (n20/D) 1.383 [1][5]

Flash Point 20 °C [6]

Solubility

Slightly miscible with water.[1]

[7] Soluble in many organic

solvents.

Synonyms
Dimethylbis(dimethylsilyloxy)sil

ane, Hexamethyltrisiloxane
[3]

Table 2: Spectral Data for 1,1,3,3,5,5-Hexamethyltrisiloxane

Spectrum Type Key Features Reference(s)

Mass Spectrum (EI)
Available through the NIST

WebBook.
[4]

¹H NMR (600MHz, Chloroform-

d)

δ 4.71 (m, 2H, Si-H), 0.21 (m,

12H, Si-CH₃), 0.09 (m, 6H, Si-

CH₃)

[2]

Synthesis and Experimental Protocols
Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane
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A common method for the synthesis of 1,1,3,3,5,5-hexamethyltrisiloxane is the co-hydrolysis

of dimethyldichlorosilane and a source of Si-H, such as tetramethyldisiloxane (TMDS).[2]

Experimental Protocol: Synthesis via Co-hydrolysis

Materials:

Tetramethyldisiloxane (TMDS)

Dimethyldichlorosilane

Deionized water

Sodium bicarbonate (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Standard laboratory glassware for reaction, extraction, and distillation

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine

tetramethyldisiloxane and an equimolar amount of deionized water.

Cool the mixture in an ice bath.

Slowly add dimethyldichlorosilane to the stirred mixture. The reaction is exothermic and will

produce HCl gas, so it should be performed in a well-ventilated fume hood.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 72 hours.[2]

Neutralize the crude product by washing it with a saturated solution of sodium bicarbonate,

followed by deionized water until the aqueous layer is neutral.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.
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Purify the product by fractional distillation under reduced pressure to obtain 1,1,3,3,5,5-
hexamethyltrisiloxane as a colorless liquid.[2] The expected yield is approximately 82%.[2]

Reactants

Tetramethyldisiloxane

Co-hydrolysis
(Room Temp, 72h)Dimethyldichlorosilane

Water

Crude Product
(Hexamethyltrisiloxane & HCl)

Neutralization
(NaHCO3)

Drying
(Na2SO4) Distillation 1,1,3,3,5,5-Hexamethyltrisiloxane

Click to download full resolution via product page

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Chemical Reactions and Applications
1,1,3,3,5,5-Hexamethyltrisiloxane is a key intermediate in the synthesis of more complex

organosilicon compounds.[8] Its primary reactivity stems from the two Si-H bonds, which can

undergo hydrosilylation reactions.

Hydrosilylation
Hydrosilylation is the addition of a silicon-hydrogen bond across an unsaturated bond, such as

a carbon-carbon double or triple bond.[9] This reaction is typically catalyzed by platinum

complexes.[9]

Experimental Protocol: Platinum-Catalyzed Hydrosilylation of an Alkene

Materials:

1,1,3,3,5,5-Hexamethyltrisiloxane
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An alkene (e.g., 1-octene)

Karstedt's catalyst (a platinum(0)-divinyltetramethyldisiloxane complex)

Anhydrous toluene

Inert atmosphere (e.g., nitrogen or argon)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve the alkene in anhydrous toluene.

Add a catalytic amount of Karstedt's catalyst to the solution.

Slowly add a stoichiometric amount of 1,1,3,3,5,5-hexamethyltrisiloxane to the reaction

mixture.

Stir the reaction at room temperature or with gentle heating (e.g., 50-80 °C) and monitor the

progress by TLC or GC-MS.

Once the reaction is complete, the solvent can be removed under reduced pressure.

The product can be purified by column chromatography or distillation.

Reactants

1,1,3,3,5,5-Hexamethyltrisiloxane
(R-Si-H)

Platinum Catalyst

Alkene
(R'-CH=CH2)

Hydrosilylated Product
(R-Si-CH2-CH2-R')

 Hydrosilylation 

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b073498?utm_src=pdf-body
https://www.benchchem.com/product/b073498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General scheme of a hydrosilylation reaction.

Applications in Research and Industry
Precursor for Polymers: It serves as a building block for the synthesis of various silicone

polymers and copolymers.[9]

Surface Modifier: It can be used to modify the surface properties of materials, imparting

hydrophobicity.[8]

Reducing Agent: In organic synthesis, it can act as a mild and selective reducing agent.

Lubricants and Sealants: Due to its thermal stability and low volatility, it finds use in

formulations for lubricants and sealants.[9]

Cosmetics: In personal care products, it acts as a conditioning agent and emollient.[10]

Relevance to Drug Development
While direct applications of 1,1,3,3,5,5-hexamethyltrisiloxane in drug development are not

extensively documented, its role as a precursor to functionalized siloxanes is of significant

interest. Silicones, in general, are widely used in the pharmaceutical industry due to their

biocompatibility, stability, and non-toxic nature.[11]

Potential applications stemming from 1,1,3,3,5,5-hexamethyltrisiloxane include:

Synthesis of Drug Delivery Vehicles: Through hydrosilylation, functional groups can be

introduced onto the trisiloxane backbone. These functionalized molecules can then be used

to create polymers for controlled-release drug delivery systems.[11]

Formation of Biocompatible Materials: The siloxane backbone is a key component of many

biocompatible materials used in medical devices and implants.[12]

Excipients in Formulations: Short-chain siloxanes can act as emulsifiers and stabilizers in

pharmaceutical formulations, improving the stability and bioavailability of active

pharmaceutical ingredients (APIs).[11]

Safety and Toxicology
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1,1,3,3,5,5-Hexamethyltrisiloxane is classified as a highly flammable liquid and vapor.[13][14]

It should be handled in a well-ventilated area, away from sources of ignition.[13] Protective

gloves, clothing, and eye protection are recommended.[13]

There is limited specific acute toxicity information available for 1,1,3,3,5,5-
hexamethyltrisiloxane.[13][14] However, the safety data for the cyclic analog,

hexamethylcyclotrisiloxane (CAS 541-05-9), indicates an oral LD50 in rats of >1540 mg/kg.[15]

[16] It is important to note that the toxicological properties of linear and cyclic siloxanes can

differ.

Table 3: Toxicological Information

Test Result Compound Reference(s)

Acute Oral LD50 (rat) >1540 mg/kg
Hexamethylcyclotrisilo

xane
[15][16]

Acute Toxicity
No information

available

1,1,3,3,5,5-

Hexamethyltrisiloxane
[13][14]

Skin Irritation
May cause mild skin

irritation

1,1,3,3,5,5-

Hexamethyltrisiloxane
[17]

Eye Irritation
May cause eye

irritation

1,1,3,3,5,5-

Hexamethyltrisiloxane
[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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